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Compound of Interest

Methyl 3-hydroxy-2,2-
Compound Name:
dimethylpropanoate

Cat. No.: B147297

Abstract

This application note provides a detailed protocol for the purification of methyl 3-hydroxy-2,2-
dimethylpropanoate via vacuum distillation. This technique is essential for obtaining high-
purity material, which is critical for its application as an intermediate in the synthesis of
pharmaceuticals, liquid crystals, and specialty polymers. By reducing the operating pressure,
the boiling point of the compound is lowered, mitigating the risk of thermal decomposition and
improving the separation from less volatile impurities. This document outlines the necessary
equipment, a step-by-step experimental procedure, and expected outcomes for researchers,
scientists, and professionals in drug development and chemical synthesis.

Introduction

Methyl 3-hydroxy-2,2-dimethylpropanoate (CAS No. 14002-80-3), also known as methyl
hydroxypivalate, is a valuable bifunctional molecule featuring both a hydroxyl group and a
methyl ester.[1] This structure allows for its versatile use as a building block in organic
synthesis. The purity of this compound is paramount for subsequent reactions to ensure high
yields and prevent the introduction of unwanted side products. Synthesis of methyl 3-hydroxy-
2,2-dimethylpropanoate can result in impurities such as unreacted starting materials (e.g., 3-
hydroxy-2,2-dimethylpropionic acid, methanol), residual catalysts, and byproducts from side
reactions.
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Vacuum distillation is a highly effective method for the purification of thermally sensitive
compounds or those with high boiling points. By lowering the pressure of the system, the
boiling point of the liquid is significantly reduced, allowing for distillation at a lower temperature.
This minimizes the potential for decomposition and is particularly well-suited for the purification
of methyl 3-hydroxy-2,2-dimethylpropanoate.

Physicochemical Properties

A summary of the key physical and chemical properties of methyl 3-hydroxy-2,2-
dimethylpropanoate is provided in the table below. These parameters are critical for designing
and monitoring the distillation process.

Property Value Reference
CAS Number 14002-80-3 [2]
Molecular Formula CeH1203 [1]
Molecular Weight 132.16 g/mol [3]
Appearance Colorless to pale yellow liquid [1]

Boiling Point (Atmospheric) 177-178 °C at 740 mmHg [2][3]

Estimated Boiling Point
~75-80 °C at 10 mmHg

(Vacuum)
Density 1.036 g/mL at 25 °C [2][3]
Refractive Index (n20/D) 1.428 [2][3]

Experimental Protocol: Vacuum Distillation

This protocol details the purification of crude methyl 3-hydroxy-2,2-dimethylpropanoate
using a standard laboratory vacuum distillation apparatus.

Materials and Equipment:

¢ Crude methyl 3-hydroxy-2,2-dimethylpropanoate
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» Round-bottom flask (distilling flask)

o Claisen adapter

« Distillation head with thermometer adapter
e Thermometer

o Condenser

e Receiving flask(s)

e Vacuum adapter

e Vacuum pump (with a vacuum trap)

e Heating mantle with a stirrer

e Magnetic stir bar

e Glass wool and aluminum foil for insulation
e Vacuum grease

e Lab jack

Procedure:

o Apparatus Assembly:

o

Ensure all glassware is clean, dry, and free of cracks.

[e]

[e]

o

bumping.

Place a magnetic stir bar in the round-bottom flask.

Lightly grease all ground-glass joints to ensure a good seal.

Assemble the vacuum distillation apparatus as shown in the workflow diagram below.

Use a Claisen adapter to provide an extra neck for a capillary bleed or to prevent
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o Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor that is distilling.

o Connect the condenser to a water source, ensuring water flows in at the bottom and out at
the top.

o Connect the vacuum adapter to a cold trap and then to the vacuum pump.

e Charging the Flask:

o Charge the distilling flask with the crude methyl 3-hydroxy-2,2-dimethylpropanoate. Do
not fill the flask more than two-thirds full to prevent bumping.

« Initiating the Distillation:

o

Begin stirring the contents of the flask.

Turn on the water to the condenser.

[¢]

[¢]

Slowly turn on the vacuum pump to gradually reduce the pressure in the system. The
pressure should be monitored if a manometer is available.

[¢]

Once the desired vacuum is achieved (e.g., ~10 mmHg), begin to gently heat the distilling
flask using the heating mantle.

e Fraction Collection:

o Observe the distillation. The first fraction to distill will likely be any low-boiling impurities.
This forerun should be collected in a separate receiving flask and discarded.

o As the temperature stabilizes at the boiling point of methyl 3-hydroxy-2,2-
dimethylpropanoate at the given pressure (approximately 75-80 °C at 10 mmHg), switch
to a clean receiving flask to collect the main fraction.

o Maintain a steady distillation rate by carefully controlling the heat input. The temperature of
the distilling vapor should remain constant during the collection of the pure fraction.
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o If the temperature rises significantly after the main fraction has been collected, it indicates
the presence of higher-boiling impurities. Stop the distillation at this point.

e Shutdown Procedure:

[¢]

Remove the heating mantle and allow the distilling flask to cool.

[e]

Slowly and carefully vent the system to atmospheric pressure.

o

Turn off the vacuum pump.

Turn off the condenser water.

[¢]

[¢]

Disassemble the apparatus.

Safety Precautions:

Always perform vacuum distillation behind a safety shield in a well-ventilated fume hood.

Inspect all glassware for cracks or defects before use to prevent implosion under vacuum.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and gloves.

Never heat a closed system. Ensure the system is under vacuum before heating begins.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the vacuum distillation process for the
purification of methyl 3-hydroxy-2,2-dimethylpropanoate.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b147297?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/resources/pressure-temperature-nomogram-tool.html
https://www.chemsynthesis.com/base/chemical-structure-16703.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/227455
https://www.benchchem.com/product/b147297#purification-of-methyl-3-hydroxy-2-2-dimethylpropanoate-by-vacuum-distillation
https://www.benchchem.com/product/b147297#purification-of-methyl-3-hydroxy-2-2-dimethylpropanoate-by-vacuum-distillation
https://www.benchchem.com/product/b147297#purification-of-methyl-3-hydroxy-2-2-dimethylpropanoate-by-vacuum-distillation
https://www.benchchem.com/product/b147297#purification-of-methyl-3-hydroxy-2-2-dimethylpropanoate-by-vacuum-distillation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147297?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

